Cas no 2227916-36-9 (2-methoxy-5-(2S)-oxiran-2-yl-1,3-thiazole)

• Product Name: 2-methoxy-5-(2S)-oxiran-2-yl-1,3-thiazole
• CAS No: 2227916-36-9
• MF: C₆H₇NO₂S
• MW: 157.190280199051
• CID: 6313803
• PubChem ID: 165759025
• Update Time: 2025-06-12

2-methoxy-5-(2S)-oxiran-2-yl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-(2S)-oxiran-2-yl-1,3-thiazole
• 2-methoxy-5-[(2S)-oxiran-2-yl]-1,3-thiazole
• EN300-1761298
• 2227916-36-9

• Inchi： 1S/C6H7NO2S/c1-8-6-7-2-5(10-6)4-3-9-4/h2,4H,3H2,1H3/t4-/m0/s1
• InChI Key： KLFAQPHTSANRGT-BYPYZUCNSA-N
• SMILES： S1C(=NC=C1[C@@H]1CO1)OC

Computed Properties

• Exact Mass: 157.01974964g/mol
• Monoisotopic Mass: 157.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 62.9Ų

Additional information on 2-methoxy-5-(2S)-oxiran-2-yl-1,3-thiazole

Exploring the Chemistry and Applications of 2-Methoxy-5-(2S)-Oxiran-2-yl-1,3-Thiazole (CAS No. 2227916-36-9)

The compound 2-methoxy-5-(2S)-oxiran-2-yl-1,3-thiazole (CAS No. 2227916-36-9) is a structurally unique molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Its distinct thiazole core, combined with an epoxide (oxirane) functionality, makes it a valuable intermediate for synthesizing complex bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, agrochemicals, and materials science due to its versatile reactivity and stereochemical properties.

One of the most intriguing aspects of 2-methoxy-5-(2S)-oxiran-2-yl-1,3-thiazole is its role in asymmetric synthesis. The presence of the (2S)-oxiran-2-yl group introduces chirality, which is critical for designing enantioselective catalysts or biologically active compounds. This aligns with the growing demand for chiral building blocks in the pharmaceutical industry, where stereochemistry often dictates efficacy and safety. Recent studies have explored its use in constructing heterocyclic scaffolds, which are prevalent in FDA-approved drugs.

From an environmental perspective, the compound’s potential as a green chemistry intermediate is being investigated. Its epoxide ring can undergo ring-opening reactions under mild conditions, reducing the need for harsh reagents. This resonates with current trends in sustainable synthesis, a topic frequently searched by chemists and environmental scientists. Additionally, its thiazole moiety is known for its role in bioactive molecules, making it a hotspot for medicinal chemistry research.

In the context of material science, 2-methoxy-5-(2S)-oxiran-2-yl-1,3-thiazole has shown promise in polymer modification. The epoxide group can react with nucleophiles to form cross-linked networks, enhancing material durability. This application is particularly relevant to industries seeking high-performance polymers for coatings or adhesives. Searches for epoxide-based materials have surged, reflecting industrial interest in these innovations.

Another area of exploration is the compound’s utility in catalysis. The thiazole ring can coordinate with metals, enabling its use in transition-metal-catalyzed reactions. This aligns with the broader search trend for efficient catalytic systems in organic synthesis. Researchers are also examining its stability under various conditions, a common query among chemists optimizing reaction protocols.

Despite its potential, challenges remain in the large-scale production of 2-methoxy-5-(2S)-oxiran-2-yl-1,3-thiazole. Questions about synthetic scalability and purification methods are frequently raised in academic and industrial forums. Addressing these concerns could unlock broader applications, particularly in custom synthesis and fine chemicals manufacturing.

In summary, 2-methoxy-5-(2S)-oxiran-2-yl-1,3-thiazole (CAS No. 2227916-36-9) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its unique structure and reactivity profile make it a subject of ongoing research, driven by the need for sustainable and stereoselective chemical solutions. As interest in heterocyclic chemistry and green synthesis grows, this compound is poised to play a pivotal role in future innovations.